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Compound of Interest

Compound Name: L-Prolinol

Cat. No.: B019643 Get Quote

Ensuring the safe and environmentally responsible disposal of L-Prolinol is a critical aspect of

laboratory safety and chemical management. This guide provides detailed procedures for

researchers, scientists, and drug development professionals to handle the disposal of L-
Prolinol in compliance with standard safety protocols. Adherence to these guidelines is

essential to minimize environmental impact and ensure a safe laboratory environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle L-Prolinol with appropriate

personal protective equipment (PPE). This includes, but is not limited to, safety goggles, a lab

coat, and gloves. In the event of a spill, contain the material using an inert absorbent such as

sand or silica gel and place it in a designated, sealed container for disposal.[1]

Step-by-Step Disposal Protocol
The disposal of L-Prolinol must always be carried out in accordance with federal, state, and

local environmental regulations.[2] The following steps provide a general framework for its

proper disposal:

Do Not Dispose in General Waste or Drains: L-Prolinol should never be disposed of down

the sink or in regular trash receptacles. One safety data sheet indicates it is very toxic to

aquatic life with long-lasting effects.
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Use Original or Approved Containers: Keep L-Prolinol in its original container whenever

possible. If the original container is compromised, use a suitable, clearly labeled, and sealed

container for waste.[3] Do not mix L-Prolinol waste with other chemical waste.

Consult Your Institution's EHS Office: Your institution's Environmental Health and Safety

(EHS) office is the primary resource for specific disposal protocols. They can provide

guidance on approved waste disposal plants and licensed professional waste disposal

services.

Arrange for Professional Disposal: The recommended method for the disposal of L-Prolinol
is to send it to an approved waste disposal plant.[1][4][5] This ensures that the chemical is

handled and treated by trained professionals in a controlled environment.

Incineration (if permissible): An alternative disposal method, where permitted by regulations,

involves dissolving or mixing the material with a combustible solvent and burning it in a

chemical incinerator equipped with an afterburner and scrubber.[6] This should only be

performed by a licensed waste disposal service.

Disposal of Contaminated Materials: Any materials, such as PPE or absorbent materials, that

come into contact with L-Prolinol should be treated as hazardous waste and disposed of

accordingly in a sealed container.[7] Handle uncleaned containers as you would the product

itself.[3]

Quantitative Data Summary
While specific quantitative limits for disposal are subject to local regulations, the following table

summarizes key hazard and classification data for L-Prolinol.
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Property Value

UN Number
UN 3077 (for environmentally hazardous

substance, solid, n.o.s.)

Transport Hazard Class
9 (Miscellaneous dangerous substances and

articles)

Packing Group III

Hazard Statements

H227 (Combustible liquid), H315 (Causes skin

irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation), H410

(Very toxic to aquatic life with long lasting

effects)[4][5]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of L-
Prolinol.
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Caption: Workflow for the proper disposal of L-Prolinol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b019643?utm_src=pdf-body-img
https://www.benchchem.com/product/b019643?utm_src=pdf-body
https://www.benchchem.com/product/b019643?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. fishersci.com [fishersci.com]

2. peptide.com [peptide.com]

3. uprm.edu [uprm.edu]

4. L-Prolinol | 23356-96-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

5. L-Prolinol | 23356-96-9 | TCI AMERICA [tcichemicals.com]

6. lewisu.edu [lewisu.edu]

7. cdhfinechemical.com [cdhfinechemical.com]

To cite this document: BenchChem. [Proper Disposal of L-Prolinol: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019643#l-prolinol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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